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Compound of Interest

3,5-Dichloro-4-propoxybenzoic
Compound Name: d
aci

Cat. No.: B1586540

An In-depth Technical Guide to 4-O-3-D-Galactopyranosyl-D-mannose

A Note on Chemical Identification: The CAS number 41490-09-9 provided for this topic
corresponds to 3,5-Dichloro-4-propoxybenzoic acid. However, based on the context of the
requested guide for researchers in drug development, it is evident that the intended subject is
the disaccharide 4-O-p-D-Galactopyranosyl-D-mannose. This guide will focus on the chemical
properties and applications of this biologically significant carbohydrate. The primary CAS
number associated with 4-O-3-D-Galactopyranosyl-D-mannopyranose is 20869-27-6[1].

Introduction

4-0-B-D-Galactopyranosyl-D-mannose is a disaccharide composed of a 3-D-galactopyranose
unit linked to a D-mannopyranose unit. As an epimer of lactose, this compound and its
derivatives are of significant interest in glycobiology and drug development.[1] The unique
stereochemistry of the mannose unit, compared to the glucose in lactose, leads to distinct
biological activities and interactions, particularly with carbohydrate-binding proteins known as
lectins. This guide provides a comprehensive overview of its chemical properties, synthesis,
and key applications for researchers and scientists in the field.

Core Chemical and Physical Properties

The fundamental physicochemical properties of 4-O-f3-D-Galactopyranosyl-D-mannose are
crucial for its application in experimental settings. These properties dictate its solubility, stability,
and suitability for various analytical techniques.
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Property Value Source
Molecular Formula C12H22011 [1]
Molecular Weight 342.30 g/mol [1]
Alternate Names 2-epi-Lactose [1]
Purity >98% (Commercially available) [1]
Appearance White crystalline particles or 2]

powder

N Soluble in water; insoluble in
Solubility [2]
ethanol, chloroform, or ether.

Synthesis of 4-O-3-D-Galactopyranosyl-D-mannose

The synthesis of complex carbohydrates like 4-O-3-D-Galactopyranosyl-D-mannose requires
precise control of stereochemistry. Both chemical and enzymatic methods have been
developed for its preparation.

Chemical Synthesis: The Koenigs-Knorr Reaction

A classic and versatile method for glycosidic bond formation is the Koenigs-Knorr reaction.[3]
This reaction typically involves the coupling of a glycosyl halide (donor) with an alcohol
(acceptor) in the presence of a promoter, often a heavy metal salt like silver carbonate or silver
oxide.[3][4] The stereochemical outcome of the reaction is influenced by the protecting groups
on the sugar rings and the reaction conditions.[3]

A general workflow for the synthesis of a disaccharide like 4-O-3-D-Galactopyranosyl-D-
mannose using a modified Koenigs-Knorr approach is depicted below.
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Caption: Generalized workflow for the chemical synthesis of 4-O-3-D-Galactopyranosyl-D-
mannose.

Experimental Protocol: Modified Koenigs-Knorr Synthesis
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The following is a representative protocol for the synthesis of a related disaccharide, which
illustrates the key steps involved.

e Preparation of the Glycosyl Donor: 2,3,4,6-tetra-O-acetyl-a-D-galactopyranosyl bromide is a
common glycosyl donor. It can be prepared from the fully acetylated galactose.

o Protection of the Glycosyl Acceptor: A suitable derivative of D-mannose with a free hydroxyl
group at the C4 position is required. Other hydroxyl groups are protected to prevent side
reactions.

o Condensation: The glycosyl donor and acceptor are dissolved in an appropriate solvent (e.g.,
dichloromethane). A promoter, such as silver oxide, is added.[5] The reaction can be
accelerated by the addition of a catalytic amount of a Lewis acid like trimethylsilyl
trifluoromethanesulfonate (TMSOTY).[6] The reaction mixture is stirred at room temperature
or below for several hours.[5]

» Workup and Purification of the Protected Disaccharide: The reaction mixture is filtered to
remove the silver salts. The filtrate is then washed and concentrated. The resulting protected
disaccharide is purified using column chromatography.[7]

» Deprotection: The protecting groups (e.g., acetyl groups) are removed. For instance,
catalytic deacetylation can be achieved using sodium methoxide in methanol.[8]

 Final Purification: The final product, 4-O-3-D-Galactopyranosyl-D-mannose, is purified by
chromatography to yield a high-purity compound.

Enzymatic Synthesis

Enzymatic synthesis offers a green alternative to chemical methods, with high regio- and
stereoselectivity under mild reaction conditions.[7][9] B-Galactosidases and
galactosyltransferases are the key enzymes used for synthesizing galactosides.[10]

B1-4-Galactosyltransferases (B1-4GalTs) catalyze the transfer of galactose from a sugar
nucleotide donor, such as UDP-galactose, to an acceptor molecule.[10] While bovine 31—
4GalT1 is well-studied, promiscuous bacterial 31-4-galactosyltransferases are also being
explored for their ability to use a wider range of acceptor substrates.[10]
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Caption: Enzymatic synthesis of 4-O-3-D-Galactopyranosyl-D-mannose.

Applications in Research and Drug Development

The distinct structural features of 4-O-B-D-Galactopyranosyl-D-mannose make it a valuable
tool in various research areas.

Interaction with Lectins

Lectins are proteins that bind to specific carbohydrate structures and are involved in numerous
biological processes, including cell-cell recognition and immune responses.[11] The mannose
unit in 4-O-f3-D-Galactopyranosyl-D-mannose makes it a target for mannose-binding lectins.
[12] These lectins are widely distributed in plants and are believed to recognize high-mannose
type glycans on foreign microorganisms.[12]

The study of the interaction between this disaccharide and various lectins can provide insights
into the binding specificities of these proteins. This knowledge is crucial for the development of
glycan-based drugs that can modulate lectin activity in pathological conditions. For instance, a
related compound was found to be a good inhibitor of Phaseolus vulgaris hemagglutinin.[8]
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Metabolic Tracing and Drug Development

Stable isotope-labeled versions of carbohydrates are powerful tools for tracing metabolic
pathways in vivo.[13][14] 4-O-B-D-Galactopyranosyl-D-mannose-13C, a 13C labeled version of
the compound, can be used as a tracer or an internal standard for quantitative analysis by
NMR, GC-MS, or LC-MS.[13]

In the context of drug development, such tracers help in:

o Pharmacokinetic Studies: Understanding the absorption, distribution, metabolism, and
excretion of carbohydrate-based drugs.

o Target Engagement: Confirming that a drug interacts with its intended metabolic pathway.

o Disease Modeling: Investigating metabolic dysregulation in diseases like congenital
disorders of glycosylation.[14]

Biochemical Reagent

4-0-B-D-Galactopyranosyl-D-mannose is also used as a biochemical reagent in life sciences
research.[15] Its availability as a high-purity standard is essential for calibrating analytical
instruments and for use in assays to study enzyme kinetics or to screen for inhibitors of
carbohydrate-processing enzymes.

Conclusion

4-0-B-D-Galactopyranosyl-D-mannose is a disaccharide with significant potential in biomedical
research and drug development. Its unique structure allows for specific interactions with
biological targets like lectins, and its synthesis, while challenging, can be achieved through
both chemical and enzymatic routes. As our understanding of the glycome deepens, the
importance of well-characterized carbohydrate molecules like 4-O-3-D-Galactopyranosyl-D-
mannose will undoubtedly continue to grow, paving the way for new diagnostic and therapeutic
strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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